3-Amino-1-(1-benzothiophen-5-YL)urea

• IUPAC Name: 1-amino-3-(1-benzothiophen-5-yl)urea
• InChI: InChI=1S/C9H9N3OS/c10-12-9(13)11-7-1-2-8-6(5-7)3-4-14-8/h1-5H,10H2,(H2,11,12,13)
• InChI Key: GAHSNVACBGXPFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C=C1NC(=O)NN
• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol

Description

3-Amino-1-(1-benzothiophen-5-YL)urea (3-ABTU) is an important synthetic compound that has been used in various scientific and industrial applications. 3-ABTU is a derivative of benzothiophene, a heterocyclic aromatic compound that has been studied extensively for its potential applications in the fields of medicine, chemistry, and biotechnology. 3-ABTU is a versatile compound that can be used for a variety of purposes, including as a building block for other compounds, as an intermediate in organic synthesis, and as a starting material for various pharmaceuticals.

Scientific Research Applications

1. Synthesis of 3-amino-1-benzothiophene-2-carbonitriles

• Application Summary: This compound is synthesized from commercially or synthetically readily available S - (cyanomethyl) O -ethyl carbodithionate and 2-fluorobenzonitriles. The 1-benzothiophene scaffold forms the basic structural fragment of a number of antimicrobial, antitumor, antifungal drugs, hormonal modulators, and antioxidants.
• Methods of Application: The synthesis of such compounds is realized mainly via a tandem of nucleophilic substitution – intramolecular condensation reactions. Sulfides, thiols, and thiourea are employed as S-nucleophiles.
• Results or Outcomes: A simple one-step protocol for the synthesis of 3-amino-1-benzothiophene-2-carbonitriles was developed.

2. Electrochemically-promoted synthesis of benzo[ b ]thiophene-1,1-dioxides

• Application Summary: This research presents an approach for the synthesis of benzothiophene motifs under electrochemical conditions by the reaction of sulfonhydrazides with internal alkynes.
• Methods of Application: The benzo[b]thiophene-1,1-dioxide was obtained using graphite felt (GF) electrodes under 5.0 mA constant current electrolysis in an undivided electrolytic cell at room temperature with Et 4 NPF 6 as the electrolyte and HFIP/CH 3 NO 2 as the co-solvent.
• Results or Outcomes: The benzo[b]thiophene-1,1-dioxide was obtained with a yield of 75%.

3. Synthesis of Thiophene Incorporating Pyrazolone Moieties

• Application Summary: A series of thiophene incorporating pyrazolone moieties were synthesized via diazo coupling of diazonium salt of 3-substituted-2-amino-4,5,6,7-tetrahydrobenzo[b]thiophenes with 3-methyl-1H-pyrazol-5(4H)-one, 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one or 3-amino-1H-pyrazol-5(4H)-one.
• Methods of Application: The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes: The specific results or outcomes were not detailed in the source.

4. Anticancer Agents

• Application Summary: A series of benzo[b]thiophene-diaryl urea derivatives were designed and synthesized as potential anticancer agents. These compounds exhibited antiproliferative activities on HT-29 and A549 cancer cell lines.
• Methods of Application: The compounds were synthesized using a hybrid pharmacophore approach. The antiproliferative activities of all target compounds were evaluated in vitro.
• Results or Outcomes: Three compounds exhibited antiproliferative activities on both cell lines comparable to that of the positive reference drug sorafenib. Notably, one compound demonstrated the highest activity with IC50 values of 5.91 and 14.64 μM on HT-29 and A549 cells, respectively.

5. One-step Synthesis of Benzo[b]thiophenes

• Application Summary: A novel approach to form benzothiophene scaffold from easily available alkynyl sulfides and aryne precursors.
• Methods of Application: The synthesis was achieved through the nucleophilic attack of the sulfur or carbon of alkynyl sulfides to electrophilic aryne intermediates followed by ring-closure.
• Results or Outcomes: A wide range of 3-substituted benzothiophenes were synthesized from easily available o-silylaryl triflates and alkynyl sulfides in a one-step intermolecular manner.